Cas no 1804811-40-2 (4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid)
4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
-
- Inchi: 1S/C7H3F3N2O6/c8-7(9,10)18-4-3(13)1-2(6(14)15)11-5(4)12(16)17/h1H,(H,11,13)(H,14,15)
- InChI Key: WACSUGNSMHFYRK-UHFFFAOYSA-N
- SMILES: FC(OC1C(C=C(C(=O)O)NC=1[N+](=O)[O-])=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 486
- XLogP3: 1.3
- Topological Polar Surface Area: 121
4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098820-1g |
4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid |
1804811-40-2 | 97% | 1g |
$1,519.80 | 2022-04-01 |
4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid
Research Briefing on 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1804811-40-2)
In recent years, the compound 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS: 1804811-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its nitro and trifluoromethoxy functional groups, exhibits unique chemical properties that make it a promising candidate for various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The synthesis of 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including nitration and carboxylation, to achieve high selectivity. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been utilized to confirm the structural integrity of the compound. These methodological advancements have facilitated its broader use in preclinical studies.
One of the key areas of investigation for this compound is its potential as a building block for novel bioactive molecules. Recent studies have demonstrated its utility in the design of enzyme inhibitors, particularly targeting inflammatory and infectious diseases. For instance, derivatives of 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid have shown inhibitory activity against bacterial enzymes involved in cell wall synthesis, suggesting its potential as an antibiotic scaffold. Additionally, its nitro group has been explored for prodrug applications, where it can be selectively reduced in hypoxic environments, such as tumor tissues.
In the context of drug discovery, the compound's pharmacokinetic properties have been a focal point of recent research. Studies have indicated that the trifluoromethoxy group enhances metabolic stability, while the carboxylic acid moiety improves solubility. These attributes make it a valuable intermediate for the development of orally bioavailable drugs. Computational modeling and in vitro assays have further elucidated its binding interactions with target proteins, providing insights for structure-activity relationship (SAR) optimization.
Despite its promising features, challenges remain in the clinical translation of 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid. Toxicity profiles and off-target effects are currently under investigation, with preliminary data suggesting the need for further structural modifications to enhance selectivity. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its progression into clinical trials.
In conclusion, 4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid represents a versatile and pharmacologically relevant compound with broad applications in medicinal chemistry. Ongoing research aims to unlock its full potential, paving the way for innovative therapeutics in areas such as infectious diseases, oncology, and inflammation. Future studies will likely focus on optimizing its derivatives and evaluating their efficacy in vivo, marking an exciting frontier in chemical biology.
1804811-40-2 (4-Hydroxy-2-nitro-3-(trifluoromethoxy)pyridine-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)